4-(Benzyloxy)-2-fluorobenzoyl chloride

• CAS No.: 114045-97-5
• Molecular Formula: C14H10ClFO2
• Molecular Weight: 264.68 g/mol
• IUPAC Name: 2-fluoro-4-phenylmethoxybenzoyl chloride
• InChI: InChI=1S/C14H10ClFO2/c15-14(17)12-7-6-11(8-13(12)16)18-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key: LXPBNLDKNBAADT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC(=C(C=C2)C(=O)Cl)F

Description

4-(Benzyloxy)-2-fluorobenzoyl chloride is a useful research compound. Its molecular formula is C14H10ClFO2 and its molecular weight is 264.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Benzyloxy-2-fluoro-benzoic acid (2 g, 8.12 mmol) was suspended in thionyl chloride (5.9 mL) and heated to reflux for 30 minutes. The reaction mixture was then concentrated under reduced pressure, and the resulting residue was dissolved in toluene and re-concentrated twice to remove residual thionyl chloride. This procedure provided the title compound in crude form, which was used in the next reaction without further purification.